Cas no 856676-23-8 (Choline fenofibrate)

• Product Name: Choline fenofibrate
• CAS No: 856676-23-8
• MF: C₂₂H₂₈ClNO₅
• MW: 421.914425849915
• MDL: MFCD18382233
• CID: 822665
• PubChem ID: 11350701
• Update Time: 2025-05-27

Choline fenofibrate Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-N,N,N-trimethylethanaminium 2-(4-(4-chlorobenzoyl)phenoxy)-2-methylpropanoate
• Choline Fenofibrate
• ABT 335
• ABT-335
• Fenofibrate de choline
• fenofibric acid choline salt
• UNII-4BMH7IZT98
• Trilipix
• 4BMH7IZT98
• Choline fenofibrate [USAN:INN]
• HIP0901
• choline-fenofibrate
• Trilipix (TN)
• Choline fenofibrate (USAN/INN)
• JWAZHODZSADEHB-UHFFFAOYSA-M
• BCP28592
• 3320AC
• API0009427
• 2-Hydroxy-N,N,N-trimethyle
• CHEMBL1201745
• AS-10210
• C10AB11
• CHOLINE FENOFIBRATE [WHO-DD]
• Choline Fenofibrate;ABT-335
• FT-0665026
• D70702
• Choline fenofibrate (ABT-335)
• CHOLINE FENOFIBRATE (USP-RS)
• 2-[4-(4-chlorobenzoyl)phenoxy]-2-methylpropanoic acid choline salt
• 2-[4-(4-chlorobenzoyl)phenoxy]-2-methylpropanoate;2-hydroxyethyl(trimethyl)azanium
• cholini fenofibratum
• CHOLINE FENOFIBRATE [ORANGE BOOK]
• D08890
• 856676-23-8
• CHOLINE FENOFIBRATE [USP-RS]
• CS-0893
• Choline fenofibrate [USAN]
• DTXCID30157430
• Q27259379
• FENOFIBRIC ACID CHOLINE SALT [MI]
• A863484
• 2-Hydroxy-N,N,N-trimethylethanaminium 2-[4-(4-chlorobenzoyl)phenoxy]-2-methylpropanoate
• CHOLINE FENOFIBRATE (MART.)
• 2-hydroxy-N,N,N-trimethylethan-1-aminium 2-(4-(4-chlorobenzoyl)phenoxy)-2-methylpropanoate
• Ethanaminium, 2-hydroxy-N,N,N-trimethyl-, salt with 2-(4-(4- chlorobenzoyl)phenoxy)-2-methylpropanoic acid (1:1)
• 2-Hydroxy-N,N,N-trimethylethanaminium2-(4-(4-chlorobenzoyl)phenoxy)-2-methylpropanoate
• ETHANAMINIUM, 2-HYDROXY-N,N,N-TRIMETHYL-, SALT WITH 2-(4-(4-CHLOROBENZOYL)PHENOXY)-2-METHYLPROPANOIC ACID (1:1)
• AKOS016010592
• 2-Hydroxy-N,N,N-trimethylethanaminium 2-(-(4-chlorobenzoyl)phenoxy)-2- methylpropanoate
• Fibricor
• CHOLINE FENOFIBRATE [MART.]
• HY-14739
• fenofibrato de colina
• 2-HYDROXY-N,N,N-TRIMETHYLETHANAMINIUM 2-(4-(4-CHLOROBENZOYL)PHENOXY)-2- METHYLPROPANOATE
• DTXSID50234939
• Fenofibric AcidDelayed-Release
• CHOLINE FENOFIBRATE [INN]
• MFCD18382233
• Ethanaminium, 2-hydroxy-N,N,N-trimethyl-, 2-[4-(4-chlorobenzoyl)phenoxy]-2-methylpropanoate (1:1); Ethanaminium, 2-hydroxy-N,N,N-trimethyl-, salt with 2-[4-(4-chlorobenzoyl)phenoxy]-2-methylpropanoic acid (1:1) (9CI); ABT 335; Choline fenofibrate; FNFC; Trilipix
• DA-62297
• 2-[4-(4-chlorobenzoyl)phenoxy]-2-methylpropanoate,2-hydroxyethyl(trimethyl)azanium
• Choline fenofibrate

• MDL： MFCD18382233
• Inchi： 1S/C17H15ClO4.C5H14NO/c1-17(2,16(20)21)22-14-9-5-12(6-10-14)15(19)11-3-7-13(18)8-4-11;1-6(2,3)4-5-7/h3-10H,1-2H3,(H,20,21);7H,4-5H2,1-3H3/q;+1/p-1
• InChI Key： JWAZHODZSADEHB-UHFFFAOYSA-M
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)OC(C(=O)[O-])(C)C)=O.OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 421.16600
• Monoisotopic Mass: 421.1656007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7

Experimental Properties

• Melting Point: 210-212°C
• Boiling Point: 486.5°C at 760 mmHg
• Flash Point: 248°C
• Solubility: 生物体外In Vitro:DMSO溶解度6.2 mg/mL(14.70 mM;Need ultrasonic and warming)
• PSA: 86.66000
• LogP: 2.16320

Choline fenofibrate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones